Cas no 65720-17-4 (1-[3-({[2-(octyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride)

• Product name: 1-[3-({[2-(octyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride
• CAS No: 65720-17-4
• MF: C₂₄H₄₁ClN₂O₃
• MW: 441.046946287155
• CID: 1692812
• PubChem ID: 47715

1-[3-({[2-(octyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-({[2-(octyloxy)phenyl]carbamoyl}oxy)propyl]azepanium chloride
• 3-(azepan-1-ium-1-yl)propyl N-(2-octoxyphenyl)carbamate,chloride
• Carbamic acid, (2-(octyloxy)phenyl)-, 3-(hexahydro-1H-azepin-1-yl)propyl ester hydrochloride
• Carbanilic acid, o-(octyloxy)-, 3-(hexahydro-1H-azepin-1-yl)propyl ester, hydrochloride
• o-(Octyloxy)carbanilic acid 3-(hexahydro-1H-azepin-1-yl)propyl ester hydrochloride
• 65720-17-4
• BK-62

• Inchi： InChI=1S/C24H40N2O3.ClH/c1-2-3-4-5-8-13-20-28-23-16-10-9-15-22(23)25-24(27)29-21-14-19-26-17-11-6-7-12-18-26;/h9-10,15-16H,2-8,11-14,17-21H2,1H3,(H,25,27);1H
• InChI Key： LDYSIRHQDBOJCM-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC=CC=C1NC(=O)OCCC[NH+]2CCCCCC2.[Cl-]

Computed Properties

• Exact Mass: 398.9598
• Monoisotopic Mass: 440.2805709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 55.53